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FAQ: Zoliflodacin Resistance

Here are answers to some frequently asked questions about zoliflodacin resistance:

e What is the primary mechanism of zoliflodacin resistance? Resistance is primarily linked to single-
point mutations in the gyrB subunit of DNA gyrase, specifically in the Quinolone Resistance-
Determining Region (QRDR) [1]. The most characterized and significant mutations are D429N,
K450T, and S467N [1] [2]. These mutations reduce the drug's ability to bind to its target.

e Can zoliflodacin resistance be transferred from other bacteria? Yes, in vitro studies confirm that
resistance can be transferred from commensal Neisseria species (e.g., N. mucosa, N. subflava) to N.
gonorrhoeae via natural transformation [1]. This is a potential pathway for the emergence of clinical

resistance.

e What is the current global susceptibility of N. gonorrhoeae to zoliflodacin? Recent global
surveillance (2021-2024) of 2,993 isolates from eight countries shows exceptionally high
susceptibility. The modal MIC was 0.032 mg/L, and the MICoo (the concentration that inhibits 90% of
isolates) was only 0.064 mg/L [2]. Only two isolates with elevated MICs (0.5 and 1 mg/L), both from
Cambodia and harboring the GyrB D429N mutation, have been identified [2].
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Experimental Protocols for Resistance Studies

Here are detailed methodologies for key experiments cited in the literature.

Protocol 1: In Vitro Selection of Resistance via Serial Passage

This method is used to induce decreased antibiotic susceptibility in bacterial strains under laboratory

pressure [1].

¢ 1. Preparation: Revive frozen isolates on Gonococcal Base (GCB) agar supplemented with 1%
IsoVitaleX and sub-culture twice.

¢ 2. Inoculation: Inoculate approximately 104 colony-forming units (CFU) onto a GCB agar plate
containing a low concentration of zoliflodacin (e.g., 0.015 mg/L).

¢ 3. Incubation: Incubate at 36°C in a 5% CO2z atmosphere with high humidity for 24 hours or until
visible growth appears.

¢ 4, Serial Passage: Select colonies from the plate with the highest drug concentration showing growth
and inoculate them onto a fresh plate with a two-fold higher zoliflodacin concentration.

¢ 5. Repetition: Repeat step 4 until no visible growth is observed on the highest concentration plate or
until a target MIC (e.g., 16 mg/L) is reached.

e 6. Storage and Analysis: Store the passaged cultures from each time point. Determine the MIC, and
perform Whole Genome Sequencing (WGS) of the baseline and final passaged strains to identify
resistance-conferring mutations.

Protocol 2: Inter-Species Transformation of Resistance
Determinants

This protocol demonstrates the horizontal gene transfer of resistance genes from commensal Neisseria to N.

gonorrhoeae [1].

e 1. DNA Donor Preparation:
o Source: Use laboratory-evolved, zoliflodacin-resistant commensal Neisseria strains (e.g., N.
mucosa, N. subflava).
o Extraction: Extract genomic DNA (gDNA) using a commercial kit (e.g., QlAamp DNA Mini Kit).
o Fragmentation: Shear the purified gDNA into short fragments using ultrasonication. Verify
fragment size using an agarose gel or TapeStation analysis.
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o Alternative: Alternatively, amplify a specific gy rB amplicon containing the resistance mutation
via PCR.
¢ 2. Recipient Preparation: Grow a susceptible N. gonorrhoeae recipient strain (e.g., WHO P) to log
phase on GCB agar.
¢ 3. Transformation:
o Expose the recipient strain to the sheared gDNA or the purified gy rB amplicon from the donor
in a transformation buffer.
o Incubate the mixture to allow for natural genetic uptake.
e 4. Selection and Verification:
o Plate the transformation mixture on GCB agar containing a selective concentration of
zoliflodacin (e.g., 2 mg/L).
o Incubate and select for transformants that have acquired resistance.
o Confirm resistance by determining the MIC of transformants and perform WGS to verify the
uptake of the specific gy rB mutation from the donor DNA.

Quantitative Data on Susceptibility and Resistance

The tables below summarize key quantitative findings from recent studies.

Table 1: Zoliflodacin Non-Susceptibility Rates in N. gonorrhoeae (2015-2022, Japan) This study of 147
isolates defined non-susceptibility as MIC > 0.5 pg/mL (Intermediate) and used a reference MIC of > 4

pg/mL for Resistant [3].

Drug Non-Susceptible Resistant (R) Intermediate (I) Susceptible (S)
Rate Rate Rate Rate
Zoliflodacin  39.5% (58/147) Not specified Not specified 60.5% (89/147)
Ciprofloxacin  80.3% (118/147) 71.4% (105/147)  8.8% (13/147) 19.7% (29/147)
Sitafloxacin 65.3% (96/147) Not specified Not specified 34.7% (51/147)
Ceftriaxone 0% (0/147) 0% (0/147) 0% (0/147) 100% (147/147)

Table 2: Global Zoliflodacin MIC Distribution (2021-2024) Data from 2,993 isolates collected in eight

countries across three WHO regions [2].
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Parameter Value
Total Isolates 2,993
MIC Range 0.001 - 1 mg/L
Modal MIC 0.032 mg/L
MICso 0.032 mg/L
MICgo 0.064 mg/L

Isolates with MIC = 0.5 mg/L

Experimental Workflow Diagrams

2 (0.067%)

The following diagrams outline the logical workflows for the key experimental protocols.
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laboratory-selection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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